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Compound of Interest

Compound Name: 2-Amino-5-methylbenzoic acid

Cat. No.: B193564 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for 2-
Amino-5-methylbenzoic acid. It is intended for researchers, scientists, and drug development

professionals to ensure laboratory safety and procedural accuracy.

Chemical Profile:

Name: 2-Amino-5-methylbenzoic acid

Synonyms: 5-Methylanthranilic acid

CAS Number: 2941-78-8

Molecular Formula: C₈H₉NO₂

Appearance: Light cream or beige to light brown powder[1][2]

Hazard Identification: 2-Amino-5-methylbenzoic acid is considered a hazardous substance.

[3] It can cause skin, eye, and respiratory system irritation.[1][2][3]

Skin Irritation: Causes skin irritation.[1] Contact with skin may lead to inflammation.[3] Pre-

existing dermatitis may be accentuated.[3]

Eye Irritation: Causes serious eye irritation and potential damage.[1][3]
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Respiratory Irritation: May cause respiratory tract irritation.[1][2] Inhalation of dust can be

harmful.[3]

Ingestion: While not classified as harmful by ingestion, it may cause irritation of the digestive

tract.[2][3]

Personal Protective Equipment (PPE)
Based on the potential hazards, the following personal protective equipment is mandatory

when handling 2-Amino-5-methylbenzoic acid.

Protection Type Specifications Rationale

Eye/Face Protection

Safety glasses with side

shields or tight-sealing

chemical goggles.[3] A face

shield may also be

appropriate.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat or appropriate

protective clothing.[2][4]

Prevents skin contact, which

can cause irritation.[1] It is

important to select gloves

based on the frequency and

duration of contact.[3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used,

especially when engineering

controls are insufficient or

when dust generation is likely.

[2][4][5]

Protects against the inhalation

of harmful dust particles that

can cause respiratory irritation.

[1]

Operational and Disposal Plans
Proper handling, storage, and disposal are critical to minimize exposure risks and maintain the

chemical's stability.
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Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid all personal contact, including inhalation of dust.[3]

Prevent the formation and accumulation of dust.[1][4] Dust may form an explosive mixture

with air.[3]

Do not get the chemical in eyes, on skin, or on clothing.[1]

Wash hands thoroughly after handling.[4]

Empty containers may contain residual dust and should be handled with care.[3]

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed and securely sealed.[1][3]

Store in original containers, which may be glass, polyethylene, or polypropylene.[3]

Avoid contamination with oxidizing agents.[3]

Disposal Plan:

Dispose of this material as hazardous waste.[4]

All waste must be handled in accordance with local, state, and federal regulations.[3]

Do not allow wash water from cleaning equipment to enter drains.[3]

Consult with a licensed professional waste disposal service to dispose of this material.

Emergency Protocols
First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_Amino_5_cyano_3_methylbenzoic_Acid.pdf
https://datasheets.scbt.com/sc-220698.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_Amino_5_cyano_3_methylbenzoic_Acid.pdf
https://datasheets.scbt.com/sc-220698.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_Amino_5_cyano_3_methylbenzoic_Acid.pdf
https://datasheets.scbt.com/sc-220698.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://datasheets.scbt.com/sc-220698.pdf
https://datasheets.scbt.com/sc-220698.pdf
https://datasheets.scbt.com/sc-220698.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_Amino_5_cyano_3_methylbenzoic_Acid.pdf
https://datasheets.scbt.com/sc-220698.pdf
https://datasheets.scbt.com/sc-220698.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing and flush skin with plenty of

soap and water for at least 15 minutes. Get medical attention.[2][3]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Get medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash mouth out with water and get medical attention.[1]

[2]

Spill Response Workflow

The following diagram illustrates the standard operating procedure for safely managing a spill

of 2-Amino-5-methylbenzoic acid.
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Spill Occurs

Alert Personnel in the Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or vacuum material into a suitable disposal container)

Decontaminate the Area

Dispose of Waste as Hazardous

Report the Incident

Spill Response Complete

Click to download full resolution via product page

Workflow for Handling a Chemical Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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